5-Chloro-2-methylthiobenzamide
Overview
Description
Scientific Research Applications
Degradation of Pesticides
5-Chloro-2-methylthiobenzamide derivatives are explored for their potential in the degradation of pesticides such as methyl parathion, an organophosphorus pesticide widely used as an agricultural insecticide. The degradation process involves hydrodynamic cavitation reactors and the use of additives like hydrogen peroxide and Fenton's reagent, leading to over 90% degradation and significant reduction in total organic carbon, signifying effective mineralization (Patil & Gogate, 2012).
Chemical Synthesis and Intermediates
The compound is a versatile intermediate for the synthesis of pharmaceuticals and agrochemicals. A study detailed a low-cost and efficient route for preparing 2-Chloro-5-methylthiophene, a related compound, through a reaction process yielding a significant product yield, highlighting its potential in the synthesis of various chemical compounds (Yang, 2010).
Biocide for Processing Coatings
5-Chloro-2-methylthiobenzamide, when mixed with other compounds, is used as a biocide in processing coatings and paper and board materials. The safety evaluation suggests that the substance is safe for consumers if certain conditions regarding residual amounts and antimicrobial effects are met, ensuring that it does not pose a threat to consumers or food products (Flavourings, 2010).
Antitumor Evaluation and Molecular Modeling
Derivatives of 5-Chloro-2-methylthiobenzamide have been synthesized and evaluated for their antitumor properties. Studies involving QSAR (Quantitative Structure–Activity Relationships) and molecular docking have demonstrated significant cytotoxic activity against various cancer cell lines, indicating its potential in cancer treatment (Tomorowicz et al., 2020).
Stability in Consumer Products
The stability and fate of isothiazolinone biocides, including 5-chloro-2-methylisothiazol-3(2H)-one, in consumer products like air fresheners have been studied. Concerns about allergic responses and potential harm when inhaled have led to research on the stability and human exposure to these compounds, which is crucial for ensuring consumer safety (Park & Kwon, 2016).
Safety and Hazards
properties
IUPAC Name |
5-chloro-2-methylbenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClNS/c1-5-2-3-6(9)4-7(5)8(10)11/h2-4H,1H3,(H2,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VRBFZACOOIIEFG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001282342 |
Source
|
| Record name | 5-Chloro-2-methylbenzenecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-methylthiobenzamide | |
CAS RN |
1174906-84-3 |
Source
|
| Record name | 5-Chloro-2-methylbenzenecarbothioamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1174906-84-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-2-methylbenzenecarbothioamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001282342 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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![5-[(3-Chloro-2-fluorophenyl)sulfamoyl]furan-2-carboxylic acid](/img/structure/B1415060.png)
